Cas no 85022-66-8 (Shikonofuran A)

Shikonofuran A structure
Shikonofuran A structure
Product Name:Shikonofuran A
CAS No:85022-66-8
MF:C18H20O5
MW:316.348405838013
CID:1080927
PubChem ID:5321286
Update Time:2024-10-26

Shikonofuran A Chemical and Physical Properties

Names and Identifiers

    • Shikonofuran A
    • (S)-1-(5-(2,5-dihydroxyphenyl)furan-3-yl)-4-methylpent-3-en-1-yl acetate
    • [1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-methylpent-3-enyl] acetate
    • 1,4-Benzenediol, 2-[4-[(1S)-1-(acetyloxy)-4-methyl-3-pentenyl]-2-furanyl]- (9CI)
    • 1,4-Benzenediol, 2-[4-[1-(acetyloxy)-4-methyl-3-pentenyl]-2-furanyl]-, (S)- (ZCI)
    • 2-[4-[(1S)-1-(Acetyloxy)-4-methyl-3-penten-1-yl]-2-furanyl]-1,4-benzenediol (ACI)
    • FS-7085
    • 85022-66-8
    • FT-0775866
    • AKOS037514887
    • 1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-methylpent-3-en-1-yl acetate
    • DA-77824
    • Inchi: 1S/C18H20O5/c1-11(2)4-7-17(23-12(3)19)13-8-18(22-10-13)15-9-14(20)5-6-16(15)21/h4-6,8-10,17,20-21H,7H2,1-3H3/t17-/m0/s1
    • InChI Key: IMZVJDUASUPZQK-KRWDZBQOSA-N
    • SMILES: OC1C=CC(O)=CC=1C1OC=C([C@@H](OC(=O)C)C/C=C(\C)/C)C=1

Computed Properties

  • Exact Mass: 316.13100
  • Monoisotopic Mass: 316.13107373 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 316.3
  • XLogP3: 3.6
  • Topological Polar Surface Area: 79.9

Experimental Properties

  • Color/Form: Brown powder
  • Density: 1.198±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 358.4±21.0 °C at 760 mmHg
  • Flash Point: 170.5±22.1 °C
  • Solubility: Almost insoluble (0.076 g/l) (25 º C),
  • PSA: 79.90000
  • LogP: 4.31830
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Shikonofuran A Security Information

Shikonofuran A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A873360-1mg
shikonofuran A
85022-66-8 ,98%
1mg
534.60 2021-05-17
Chengdu Biopurify Phytochemicals Ltd
BP1488-10mg
Shikonofuran A
85022-66-8 98%
10mg
$196 2021-09-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2207-1 mg
Shikonofuran A
85022-66-8
1mg
¥1797.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2207-5 mg
Shikonofuran A
85022-66-8
5mg
¥3667.00 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S18860-5mg
(S)-1-(5-(2,5-dihydroxyphenyl)furan-3-yl)-4-methylpent-3-en-1-yl acetate
85022-66-8
5mg
¥5120.0 2021-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajcn5024-10mg
shikonofuran A
85022-66-8 98%
10mg
¥4171.00 2023-09-07
MedChemExpress
HY-N6930-5mg
Shikonofuran A
85022-66-8
5mg
¥4030 2022-08-30
MedChemExpress
HY-N6930-10mg
Shikonofuran A
85022-66-8
10mg
¥6860 2022-08-30
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP1111-10mg
Shikonofuran A
85022-66-8 HPLC≥98%
10mg
¥1550元 2023-09-15
TargetMol Chemicals
TN2207-5 mg
Shikonofuran A
85022-66-8 98%
5mg
¥ 3,330 2023-07-10
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd